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Compound of Interest

Compound Name: Methyltrioctylammonium bromide

CAS No.: 35675-80-0

Cat. No.: B009585

Get Quote

Executive Summary
Methyltrioctylammonium bromide (MTOAB) (CAS: 35675-80-0) is a high-utility quaternary

ammonium salt primarily utilized as a Phase Transfer Catalyst (PTC) and a precursor for ionic

liquids.[1] Its efficacy in drug development and organic synthesis relies heavily on its purity,

specifically the integrity of the quaternary nitrogen center and the absence of protic impurities

(water/amines).

This guide provides a definitive spectroscopic framework (NMR, IR) for validating MTOAB.

Unlike generic data sheets, this protocol emphasizes the causality of chemical shifts and

impurity profiling, offering a self-validating workflow for researchers.

Part 1: Molecular Architecture & Solvation Logic
To interpret the spectrum, one must first understand the magnetic environment of the cation.

The quaternary nitrogen bears a permanent positive charge, creating a strong deshielding

cone.[1]
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The N-Methyl Group: This is the diagnostic "anchor" of the spectrum. Lacking adjacent

protons for coupling, it appears as a sharp singlet.[1] Its integration relative to the octyl

chains is the primary test for stoichiometry.

The Octyl Chains: The three

chains create a lipophilic bulk. The

-methylene protons (adjacent to Nitrogen) are heavily deshielded, while the terminal methyls
reside in a standard aliphatic environment.

Hygroscopicity: The bromide anion forms strong hydrogen bonds with atmospheric moisture.

[1] Consequently, "pure" MTOAB often presents a water peak in NMR unless rigorously

dried.[1]

Diagram 1: Structural Shielding Logic
The following diagram illustrates the cation structure and the logical flow of electron density

withdrawal that dictates the NMR shifts.
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Caption: Electron density withdrawal originates from the Nitrogen center, maximally deshielding

the N-Me and α-CH2 groups.

Part 2: Sample Preparation & Purification (The Self-
Validating Protocol)
Spectroscopic data is meaningless without a defined history of the sample. MTOAB is

notoriously hygroscopic; a "wet" sample will distort integration values due to the broad water

singlet often overlapping with methylene protons.[1]
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Protocol:

Drying: Dissolve crude MTOAB in Dichloromethane (DCM). Dry over anhydrous Magnesium

Sulfate (

) for 30 minutes. Filter and evaporate.[1][2]

Vacuum Desiccation: Dry the resulting solid/paste under high vacuum (<1 mbar) at 40°C for

4 hours.

NMR Solvent: Use Chloroform-d (

).[1] It minimizes ion-pairing effects compared to DMSO and prevents H/D exchange issues.
[1]

Part 3: Nuclear Magnetic Resonance (NMR)
Spectroscopy[1]
H NMR Data (400 MHz, )
Reference: Tetramethylsilane (TMS) at 0.00 ppm.[1]
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Assignment
Shift (

, ppm)
Multiplicity Integration

Coupling (

)

Structural
Logic

N-C 3.35 - 3.45 Singlet (s) 3H -

Diagnostic

peak.[1]

Sharp singlet

due to lack of

neighbors.

Heavily

deshielded by

.[1]

N-C

- (

)

3.25 - 3.35 Multiplet (m) 6H -

Adjacent to

.[1] Often

overlaps or

appears as a

shoulder to

the N-Me

singlet.

-C

- (

)

1.65 - 1.75
Broad

Multiplet
6H -

Beta-protons.

[1] Less

deshielded

than

, but distinct

from bulk.[1]

Bulk -C

-
1.20 - 1.45 Multiplet (m) 30H -

The "lipophilic

envelope."[1]

Overlapping

signals for

C3-C7

carbons.

Terminal -C 0.88 Triplet (t) 9H ~7.0 Hz Classic

terminal

methyl.[1]
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Integration

check: Ratio

of N-Me (3H)

to Terminal-

Me (9H) must

be 1:3.

Critical Analysis:

The "Water" Trap: In

, residual water typically appears around 1.56 ppm, but in the presence of quaternary salts, it
can shift significantly (often downfield to ~2.0-2.5 ppm) and broaden due to hydrogen
bonding with the bromide ion.

Integration Validation: If the integral of the bulk region (1.20-1.45 ppm) exceeds 30H

significantly, you likely have solvent contamination (e.g., Hexane/Ethyl Acetate) or residual

starting material (Trioctylamine).[1]

C NMR Data (100 MHz, )
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Assignment
Shift (

, ppm)
Structural Logic

N-C

- (

)

61.5

Deshielded by direct

attachment to

.

N-C 49.2

Diagnostic carbon.[1] Distinctly

upfield from the

-methylene due to

steric/electronic factors.[1]

-C

- (

)

31.8 Beta-carbon.[1]

Bulk Chains 29.0 - 29.5
Multiple overlapping peaks for

internal methylene carbons.

-C

- (

)

26.4 Gamma-carbon.[1]

Terminal -C 14.1
Standard aliphatic methyl

terminus.[1]

Part 4: Infrared Spectroscopy (FT-IR)
IR is the rapid-screen tool for hydration state and amine contamination.[1]
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Wavenumber (

)
Assignment Mode Diagnostic Value

3300 - 3500 O-H Stretch Broad

Impurity Flag:

Indicates water

content (hygroscopic

absorption).[1] Pure,

dry MTOAB should

show minimal

absorbance here.[1]

2955, 2920, 2850 C-H Stretch Strong

Asymmetric and

symmetric stretching

of the long alkyl

chains (

).[1] Dominates the

spectrum.

1465 C-H Bend Medium
Scissoring vibration of

methylene groups.[1]

~900 - 1000 C-N Stretch Weak/Med

Skeletal vibrations of

the quaternary center.

[1]

Absent N-H Stretch -

Purity Check: No

peaks should appear

at 3200-3400 (sharp)

or 1550-1650

(bending), which

would indicate

unreacted

Trioctylamine or

amine salts.[1]

Part 5: Quality Control (QC) Workflow
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The following Graphviz diagram outlines the decision matrix for releasing a batch of MTOAB for

sensitive applications (e.g., nanoparticle synthesis or catalysis).

Crude MTOAB

Vacuum Dry (40°C, 4h)

1H NMR (CDCl3)

N-Me : Terminal-Me
Ratio = 1:3?

FT-IR Analysis
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Recrystallize
(EtOAc/Hexane)

No (Impure)

OH Peak Present?

RELEASE BATCH

No

Re-Dry

Yes (Wet)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b009585/docs?utm_src=pdf-body-img#technical-guide-spectroscopic-characterization-of-methyltrioctylammonium-bromide-mtoab-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b009585?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Step-by-step decision matrix ensuring both chemical purity (NMR) and moisture

control (IR).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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